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Compound of Interest

Compound Name: (+)-Yatakemycin

CAS No.: 606136-98-5

Cat. No.: B12787148

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the preliminary structure-activity

relationships (SAR) of (+)-Yatakemycin, a potent antitumor agent. By summarizing quantitative

data, detailing experimental protocols, and visualizing key biological processes, this document

serves as a comprehensive resource for researchers in the fields of medicinal chemistry,

oncology, and drug development.

(+)-Yatakemycin is the most potent member of the duocarmycin and CC-1065 family of natural

products, exhibiting extraordinary cytotoxic activity.[1][2] Its mechanism of action involves the

sequence-selective alkylation of DNA, which ultimately leads to cell death.[1][3][4]

Understanding the relationship between the intricate structure of Yatakemycin and its biological

activity is crucial for the design and development of novel anticancer therapeutics with

improved efficacy and selectivity.

Core Structure of Yatakemycin
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Yatakemycin possesses a unique "sandwiched" three-subunit architecture, which is a

significant departure from other members of its class.[1][2] This structure consists of:

A central DNA alkylation subunit: Identical to that of duocarmycin SA, this subunit contains a

reactive cyclopropane ring responsible for forming a covalent bond with the N3 position of

adenine in the minor groove of DNA.[2][5]

A left-hand DNA binding subunit: Similar to the DNA-binding subunits found in CC-1065.

A right-hand DNA binding subunit: Resembling the subunit in the duocarmycins.

This distinctive arrangement is a key determinant of Yatakemycin's enhanced DNA alkylation

properties and potent biological activity.[2]

Structure-Activity Relationship Data
The cytotoxic activity of (+)-Yatakemycin and its synthetic analogues has been extensively

evaluated, primarily against the L1210 murine leukemia cell line. The following tables

summarize the key quantitative SAR data, with IC50 values representing the concentration of

the compound required to inhibit cell growth by 50%.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 10 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC11621827/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2519902/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2519902/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5657529/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2519902/
https://www.benchchem.com/product/b12787148/docs?utm_src=pdf-body#preliminary-structure-activity-relationship-of-yatakemycin-a-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12787148?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Compound/Analog
ue

Modification
IC50 (pM) against
L1210

Reference

(+)-Yatakemycin (1) Natural Product 3-5 [1][2]

ent-(-)-Yatakemycin Unnatural Enantiomer 5

Duocarmycin SA (4)
Related Natural

Product
10 [2]

ent-(-)-Duocarmycin

SA
Unnatural Enantiomer 100

CC-1065 (2)
Related Natural

Product
20 [2]

Analogue 14c
Simplified left-hand

subunit
5

ent-(-)-14c
Unnatural enantiomer

of 14c
5

Analogue 23
Indole left-hand

subunit
15

ent-(-)-23
Unnatural enantiomer

of 23
275

Extended Analogue

24

CC-1065-like

arrangement
4

ent-(-)-24
Unnatural enantiomer

of 24
6

Sandwiched Analogue

(+)-25

Alternative

sandwiched

arrangement

6

ent-(-)-25
Unnatural enantiomer

of 25
6

iso-Yatakemycin (6)
Isomeric alkylation

subunit
15
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ent-(-)-iso-

Yatakemycin

Unnatural enantiomer

of 6
30

Key Insights from SAR Studies
Systematic exploration of the Yatakemycin structure has revealed several critical insights:

The "Sandwiched" Arrangement is Crucial: The unique three-subunit "sandwiched" structure

of Yatakemycin significantly enhances the rate and efficiency of its DNA alkylation reaction.

This structural feature potentiates its cytotoxic activity, overcoming limitations observed with

more traditional members of this class of compounds.

Subunit Substituents are a Minor Factor: Within the Yatakemycin framework, the specific

substituents on the left and right-hand subunits have a relatively minor impact on the overall

cytotoxic potency.

Stereochemistry has a Variable Impact: While the natural enantiomer of Duocarmycin SA is

approximately 10-fold more active than its unnatural counterpart, both enantiomers of

Yatakemycin exhibit nearly identical and potent cytotoxic activity. This suggests that the

presence of two DNA binding subunits in the sandwiched structure can compensate for any

stereochemical disadvantages in binding.

Placement of the Alkylation Subunit is Determinative: The positioning of the central alkylation

subunit has a profound effect on both the rate and efficiency of DNA alkylation, and it also

dictates the DNA alkylation selectivity. Remarkably, both enantiomers of the sandwiched

agents alkylate the same adenine sites with the same selectivity, irrespective of their

absolute configuration.

Experimental Protocols
Cytotoxicity Assay (MTT Assay)
The following protocol is a standard method for determining the cytotoxic effects of compounds

like Yatakemycin on cultured cell lines, such as L1210.

Materials:
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L1210 murine leukemia cells

Complete cell culture medium (e.g., RPMI-1640 with 10% FBS)

96-well flat-bottom plates

(+)-Yatakemycin or analogues dissolved in a suitable solvent (e.g., DMSO)

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in

PBS)

Solubilization solution (e.g., 0.01 M HCl in isopropanol or acidified SDS solution)

Multichannel pipette

Microplate reader

Procedure:

Cell Seeding: Trypsinize and count the L1210 cells. Seed the cells in a 96-well plate at a

density of 5,000-10,000 cells/well in 100 µL of complete culture medium. Incubate the plate

at 37°C in a humidified 5% CO₂ incubator for 24 hours to allow for cell attachment and

growth.

Compound Treatment: Prepare a series of dilutions of the test compounds in complete

culture medium. It is recommended to perform a dose-response experiment with

concentrations ranging from picomolar to micromolar levels. Include a vehicle control

(medium with the same concentration of the solvent used to dissolve the compounds) and a

no-cell control (medium only).

Incubation: Carefully remove the medium from the wells and add 100 µL of the prepared

compound dilutions. Incubate the plate for the desired exposure time (e.g., 48 or 72 hours) at

37°C in a 5% CO₂ incubator.

MTT Addition and Incubation: After the incubation period, add 10 µL of the 5 mg/mL MTT

solution to each well. Incubate the plate for 2-4 hours at 37°C. During this time, viable cells

with active metabolism will convert the yellow MTT to purple formazan crystals.
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Formazan Solubilization: After the incubation with MTT, carefully remove the medium from

the wells. Add 100 µL of the solubilization solution to each well to dissolve the formazan

crystals. Mix gently on an orbital shaker for 15 minutes to ensure complete solubilization.

Absorbance Measurement: Read the absorbance at a wavelength of 570 nm using a

microplate reader. A reference wavelength of 630 nm can be used to subtract background

absorbance.

Data Analysis: The absorbance values are directly proportional to the number of viable cells.

The IC50 value is calculated by plotting the percentage of cell viability against the compound

concentration and fitting the data to a sigmoidal dose-response curve.

DNA Alkylation Assay
This protocol provides a general framework for assessing the DNA alkylating properties of

Yatakemycin and its analogues.

Materials:

High-purity, supercoiled plasmid DNA (e.g., pBR322) or specific DNA oligomers

(+)-Yatakemycin or analogues

Reaction buffer (e.g., Tris-EDTA buffer, pH 7.5)

Thermocycler or water bath

Agarose gel electrophoresis system

DNA staining agent (e.g., ethidium bromide or SYBR Safe)

Gel documentation system

Procedure:

Reaction Setup: In a microcentrifuge tube, combine the DNA, the test compound at various

concentrations, and the reaction buffer to a final volume. Include a control reaction with no

compound.
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Incubation: Incubate the reaction mixtures at 37°C for a specified period (e.g., 1-24 hours) to

allow for DNA alkylation.

Thermal Cleavage (for adduct detection): To visualize the alkylation sites, the DNA can be

subjected to thermal cleavage. Heat the samples at 90°C for 30 minutes. This will induce

strand scission at the sites of adenine-N3 alkylation.

Agarose Gel Electrophoresis: Load the samples onto an agarose gel. Run the gel at a

constant voltage until the DNA fragments are adequately separated.

Visualization and Analysis: Stain the gel with a DNA staining agent and visualize the DNA

bands using a gel documentation system. The extent of DNA alkylation can be quantified by

measuring the decrease in the intensity of the supercoiled DNA band and the increase in the

intensity of the nicked or linearized DNA bands. For sequence selectivity studies using

specific oligomers, denaturing polyacrylamide gel electrophoresis is typically used to resolve

the cleavage products at single-nucleotide resolution.

Visualizations
The following diagrams illustrate the proposed mechanism of action of Yatakemycin and a

typical experimental workflow for evaluating its cytotoxic activity.
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Caption: Proposed mechanism of (+)-Yatakemycin-induced DNA alkylation and cell death.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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